3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone, also known as PD153035, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). It has been extensively studied for its potential use in cancer therapy due to its ability to selectively inhibit EGFR activity, which is often overexpressed in many types of cancer cells.
Mechanism of Action
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone selectively inhibits the activity of EGFR by binding to the ATP-binding site of the receptor. This prevents the receptor from activating downstream signaling pathways that are necessary for cell growth and survival. By inhibiting EGFR activity, 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone induces apoptosis and inhibits cell proliferation in cancer cells.
Biochemical and Physiological Effects:
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, in cancer cells. This can prevent the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. Additionally, it has been extensively studied, and its mechanism of action is well understood. However, 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone also has some limitations. It is a non-specific inhibitor of EGFR, which can lead to off-target effects. Additionally, it has poor solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone. One potential direction is the development of more specific EGFR inhibitors that can target specific mutations in the receptor that are found in certain types of cancer cells. Additionally, 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone could be used in combination with other therapies, such as chemotherapy and immunotherapy, to improve cancer treatment outcomes. Finally, the use of 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone in preclinical studies could lead to the development of more effective cancer therapies in the future.
Synthesis Methods
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone can be synthesized through a multistep process involving the reaction of 4-chloro-2,6-dimethylphenol with ethylene oxide to form 2-(4-chloro-2,6-dimethylphenoxy)ethanol. The resulting product is then reacted with 2-aminobenzonitrile to form the final product, 3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone.
Scientific Research Applications
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone has been extensively studied for its potential use in cancer therapy. It has been shown to be effective in inhibiting the growth of various types of cancer cells, including breast, lung, and prostate cancer cells. Additionally, it has been shown to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer treatment.
properties
IUPAC Name |
3-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O2/c1-12-9-14(19)10-13(2)17(12)23-8-7-21-11-20-16-6-4-3-5-15(16)18(21)22/h3-6,9-11H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEGJGQDQJVUITH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCCN2C=NC3=CC=CC=C3C2=O)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(4-Chloro-2,6-dimethylphenoxy)ethyl]quinazolin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.